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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B10816846

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides essential, step-by-step procedures for the proper disposal of LASSBio-
1135, a TRPV1 antagonist and anti-inflammatory compound. Adherence to these protocols is

vital for maintaining a safe laboratory environment and ensuring regulatory compliance.

LASSBio-1135 is shipped as a non-hazardous chemical, and its disposal should align with

standard laboratory practices for non-hazardous waste.[1] The following procedures are based

on general guidelines for laboratory chemical waste disposal and should be adapted to comply

with the specific regulations of your institution and local authorities.

Waste Characterization and Segregation
The first step in proper disposal is to correctly identify and segregate the waste stream.

LASSBio-1135 waste may exist in several forms, each requiring a specific disposal pathway.
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Waste Form Description
Recommended Disposal
Pathway

Solid Waste
Unused or expired pure

LASSBio-1135 powder.

Non-Hazardous Solid

Chemical Waste

Contaminated lab materials

(e.g., weigh boats, gloves,

pipette tips).

Solid Chemical Waste

Liquid Waste
Solutions of LASSBio-1135 in

Dimethyl Sulfoxide (DMSO).
Organic Solvent Waste

Aqueous solutions of

LASSBio-1135 (if applicable

and deemed non-hazardous).

Aqueous Non-Hazardous

Waste (subject to institutional

approval)

Sharps Waste

Needles, syringes, or other

sharps contaminated with

LASSBio-1135.

Sharps Waste

Step-by-Step Disposal Procedures
Based on the waste characterization, follow the appropriate step-by-step procedure outlined

below.

Solid Waste Disposal
Collection:

Place unused or expired LASSBio-1135 powder in a clearly labeled, sealed container.

The original container is ideal if it is intact and properly sealed.

Collect all contaminated solid materials, such as gloves, weigh paper, and pipette tips, in a

designated, leak-proof waste container lined with a durable plastic bag.

Labeling:
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Label the container clearly as "Non-Hazardous Solid Chemical Waste" and list the primary

constituent, "LASSBio-1135."

Storage:

Store the sealed waste container in a designated waste accumulation area, away from

incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor. Do not dispose of solid

chemical waste in the regular trash.

Liquid Waste Disposal (DMSO Solutions)
DMSO is a common solvent for LASSBio-1135. Waste solutions of LASSBio-1135 in DMSO

should be treated as organic solvent waste.

Collection:

Collect all LASSBio-1135 in DMSO solutions in a designated, properly vented, and sealed

solvent waste container.

Ensure the container is compatible with DMSO.

Labeling:

Clearly label the container as "Hazardous Waste: Organic Solvents" and list the contents,

including "Dimethyl Sulfoxide (DMSO)" and "LASSBio-1135." Indicate the approximate

concentrations.

Storage:

Store the waste container in a designated satellite accumulation area, typically within a

fume hood if volatile components are present.

Disposal:
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Contact your institution's EHS office for pickup and disposal. Do not pour DMSO solutions

down the drain.[2]

Sharps Waste Disposal
Any sharps contaminated with LASSBio-1135 must be handled with extreme care to prevent

punctures or cuts.

Collection:

Immediately place all used needles, syringes, and other contaminated sharps into a

designated, puncture-resistant sharps container.

Labeling:

Ensure the sharps container is clearly labeled with the biohazard symbol and indicates

that it contains chemically contaminated sharps.

Disposal:

When the sharps container is three-quarters full, seal it securely and arrange for disposal

through your institution's EHS office.

Experimental Protocols
While this document focuses on disposal, the handling of LASSBio-1135 during

experimentation directly impacts waste generation. Prudent laboratory practices, such as using

the minimum amount of compound necessary for an experiment, can significantly reduce the

volume of waste produced.

LASSBio-1135 Disposal Workflow
The following diagram illustrates the decision-making process and proper disposal pathways

for different forms of LASSBio-1135 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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